Cas no 77662-87-4 (Carbonochloridic acid, 3-methoxypropyl ester)

• Product Name: Carbonochloridic acid, 3-methoxypropyl ester
• CAS No: 77662-87-4
• MF: C₅H₉ClO₃
• MW: 152.576161146164
• CID: 1788453
• PubChem ID: 21409477
• Update Time: 2025-10-28

Carbonochloridic acid, 3-methoxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 3-methoxypropyl ester
• 3-methoxypropyl chlorocarbonate
• 3-methoxypropyl carbonochloridate
• SCHEMBL1065777
• DKFBQIPYPIZKBF-UHFFFAOYSA-N
• EN300-6186590
• 3-methoxypropyl chloroformate
• AKOS020233173
• 77662-87-4

• Inchi： 1S/C5H9ClO3/c1-8-3-2-4-9-5(6)7/h2-4H2,1H3
• InChI Key： DKFBQIPYPIZKBF-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCCOC

Computed Properties

• Exact Mass: 152.0240218g/mol
• Monoisotopic Mass: 152.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on Carbonochloridic acid, 3-methoxypropyl ester

Carbonochloridic acid, 3-methoxypropyl ester (CAS No. 77662-87-4): A Comprehensive Overview

Carbonochloridic acid, 3-methoxypropyl ester, identified by its Chemical Abstracts Service registry number CAS No. 77662-87-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. Understanding its chemical properties, synthesis methods, and emerging applications is crucial for researchers and industry professionals alike.

The molecular structure of Carbonochloridic acid, 3-methoxypropyl ester consists of a carbonochloridic acid backbone substituted with a 3-methoxypropyl group. This configuration imparts unique reactivity and functionality, making it a valuable intermediate in various chemical transformations. The presence of both chloro and methoxy functional groups enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other organic transformations essential for drug discovery.

In recent years, the compound has been explored in the context of pharmaceutical research for its potential as a precursor in the synthesis of bioactive molecules. Its structural features make it a promising candidate for developing new drugs targeting various diseases. For instance, studies have shown that derivatives of carbonochloridic acid esters exhibit inhibitory effects on certain enzymes and receptors, suggesting their therapeutic potential in areas such as oncology and inflammatory disorders.

The synthesis of Carbonochloridic acid, 3-methoxypropyl ester typically involves the reaction of carbonochloridic acid with 3-methoxypropanol under controlled conditions. This process requires precise control of temperature, solvent choice, and catalyst selection to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production methods, facilitating its use in industrial applications.

One of the most compelling aspects of this compound is its role in the development of novel materials. Researchers have leveraged its chemical properties to create advanced polymers and coatings with enhanced durability and functionality. These materials find applications in various sectors, including aerospace, automotive, and electronics, where performance under extreme conditions is paramount.

The pharmacological properties of Carbonochloridic acid, 3-methoxypropyl ester have been the subject of extensive investigation. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with biological targets has opened up possibilities for its use in treating neurological disorders. The compound's unique structural features allow it to mimic natural biomolecules, thereby interacting with biological systems in a targeted manner.

In conclusion, Carbonochloridic acid, 3-methoxypropyl ester (CAS No. 77662-87-4) is a multifaceted compound with significant implications in both synthetic chemistry and pharmaceutical research. Its versatile applications span from industrial materials to drug development, highlighting its importance in modern science. As research continues to uncover new uses for this compound, its impact on various industries is likely to grow even further.